Cas no 88807-08-3 (1-(Morpholin-4-yl)-2-amino-cyclopentane)

• Product name: 1-(Morpholin-4-yl)-2-amino-cyclopentane
• CAS No: 88807-08-3
• MF: C₉H₁₈N₂O
• MW: 170.25202
• CID: 61203
• PubChem ID: 16788700

1-(Morpholin-4-yl)-2-amino-cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(Morpholin-4-yl)-2-aminocyclopentane
• 1-(morpholin-4- yl)-2-amino-cyclopentane
• 1-MORPHOLINO-2-AMINO-CYCLOPENTANE
• 2-morpholin-4-ylcyclopentan-1-amine
• Cyclopentanamine,2-(4-morpholinyl)-,cis-(9CI)
• 1-N-MORPHOLINO-2-AMINO-CYCLOPENTANE
• 1-N-morpholine-2-amino-cyclopentane
• 1-(MORPHOLIN-4-YL)-2-AMINO-CYCLOPENTANE
• Cyclopentanamine, 2-(4-morpholinyl)-, cis- (9CI)
• AKOS009139420
• F13467
• AS-47370
• 953888-87-4
• 2-morpholinocyclopentanamine
• F8881-8143
• 2-Morpholin-4-yl-cyclopentylamine
• SB39628
• MFCD08460180
• SCHEMBL3572313
• Cyclopentanamine,2-(4-morpholinyl)-, cis- (9CI)
• 942492-64-0
• A842947
• 88807-08-3
• 2-(morpholin-4-yl)cyclopentan-1-amine
• DTXSID30588523
• FT-0657296
• 1-(Morpholin-4-yl)-2-amino-cyclopentane

• Inchi： 1S/C9H18N2O/c10-8-2-1-3-9(8)11-4-6-12-7-5-11/h8-9H,1-7,10H2
• InChI Key： FBNNRVHRAAGBMX-UHFFFAOYSA-N
• SMILES： O1CCN(C2CCCC2N)CC1

Computed Properties

• Exact Mass: 170.14200
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 38.5Ų
• Surface Charge: 0

Experimental Properties

• Density: 1.074
• Boiling Point: 255.6 °C at 760 mmHg
• Flash Point: 255.6 °C at 760 mmHg
• Refractive Index: 1.521
• PSA: 38.49000
• LogP: 0.83660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 1-(Morpholin-4-yl)-2-amino-cyclopentane

1-(Morpholin-4-yl)-2-amino-cyclopentane (CAS No. 88807-08-3)

1-(Morpholin-4-yl)-2-amino-cyclopentane is a compound with the CAS registry number 88807-08-3. This compound is a derivative of cyclopentane, a five-membered hydrocarbon ring, with substituents at positions 1 and 2. The substituents include a morpholine group at position 1 and an amino group at position 2, making it a structurally unique molecule with potential applications in various fields, particularly in pharmaceutical research.

The morpholine group, which is a six-membered ring containing two oxygen atoms and two nitrogen atoms, contributes to the compound's versatility in chemical reactions. The amino group at position 2 adds another layer of reactivity, enabling the molecule to participate in a wide range of reactions such as nucleophilic substitutions, additions, and condensations. These properties make 1-(Morpholin-4-yl)-2-amino-cyclopentane a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 1-(Morpholin-4-yl)-2-amino-cyclopentane as a precursor for the development of bioactive molecules. Researchers have explored its ability to form stable bonds with other functional groups, leading to the creation of novel compounds with promising pharmacological profiles. For instance, derivatives of this compound have shown activity against various enzymes involved in metabolic disorders, making them potential candidates for drug development.

In terms of synthesis, 1-(Morpholin-4-yl)-2-amino-cyclopentane can be prepared through a variety of methods, including ring-opening reactions of epoxides or aziridines with morpholine derivatives. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemistry of the final product. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are highly valuable for medicinal chemistry studies.

The physical properties of 1-(Morpholin-4-yl)-2-amino-cyclopentane include a melting point of approximately 95°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions without the need for complex solvent systems.

One area where 1-(Morpholin-4-yl)-2-amino-cyclopentane has shown significant promise is in the development of peptide mimetics. The cyclopentane ring provides structural rigidity, while the morpholine and amino groups offer sites for functionalization. This combination allows for the creation of molecules that can mimic peptide interactions while maintaining improved pharmacokinetic properties such as enhanced stability and bioavailability.

Furthermore, recent research has focused on the use of 1-(Morpholin-4-yl)-2-amino-cyclopentane as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into reaction pathways, chemists can achieve high enantioselectivity in the formation of complex molecular architectures. This approach has been particularly useful in the synthesis of natural products and biologically active compounds.

In conclusion, 1-(Morpholin-4-yl)-2-amino-cyclopentane (CAS No. 88807-08-3) is a versatile compound with a wide range of applications in organic synthesis and drug discovery. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules with improved therapeutic potential.